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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides a concise technical summary of the core physicochemical properties of

4-Ethyl-1,3-dioxolan-2-one, also known as 1,2-Butylene carbonate.[1][2][3] The primary focus

is to present the molecular formula and molecular weight of this compound in a clear and

accessible format for research and development purposes.

Core Molecular Data
The fundamental molecular properties of 4-Ethyl-1,3-dioxolan-2-one have been established

and are summarized below. These values are critical for a variety of applications, including

stoichiometry calculations, analytical characterization, and formulation development.

Data Presentation
The molecular formula and weight are presented in the following table for easy reference.
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Identifier Value Reference

Chemical Name 4-Ethyl-1,3-dioxolan-2-one [1][2]

Synonym 1,2-Butylene carbonate [1][2][3]

CAS Number 4437-85-8 [2]

Molecular Formula C₅H₈O₃ [1][2]

Molecular Weight 116.12 g/mol [1]

Methodologies and Experimental Protocols
The determination of a compound's molecular formula and weight is a fundamental aspect of

chemical characterization.

Molecular Formula (C₅H₈O₃): The formula is derived from elemental analysis, a technique

that determines the mass percentages of carbon, hydrogen, and oxygen in a pure sample.

This empirical data is then used to calculate the simplest whole-number ratio of atoms. High-

resolution mass spectrometry can further confirm the elemental composition by providing a

highly accurate mass measurement.

Molecular Weight (116.12 g/mol ): This value is calculated based on the molecular formula

and the standard atomic weights of its constituent elements (Carbon: ~12.01 u, Hydrogen:

~1.008 u, Oxygen: ~16.00 u). The precise molecular weight can be experimentally verified

using mass spectrometry, which measures the mass-to-charge ratio of ionized molecules.

Given that these are foundational and standardized chemical properties, detailed, novel

experimental protocols are not applicable. The methods for their determination are well-

established in the field of analytical chemistry.

Logical Relationships and Visualization
For a simple chemical entity like 4-Ethyl-1,3-dioxolan-2-one, there are no complex biological

signaling pathways to diagram. However, the logical relationship between the compound's

identity and its core properties can be visualized.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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